Cas no 51752-51-3 (1(2H)-Aceanthrylenone)

1(2H)-Aceanthrylenone structure
1(2H)-Aceanthrylenone structure
Product Name:1(2H)-Aceanthrylenone
CAS No:51752-51-3
MF:C16H10O
MW:218.250004291534
CID:361530
PubChem ID:10082104
Update Time:2025-04-19

1(2H)-Aceanthrylenone Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Aceanthrylenone
    • 2H-aceanthrylen-1-one
    • DTXSID40435332
    • 51752-51-3
    • Inchi: 1S/C16H10O/c17-14-9-12-6-3-5-11-8-10-4-1-2-7-13(10)16(14)15(11)12/h1-8H,9H2
    • InChI Key: FHNZVRGHNLTYKS-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=C3C=C4C=CC=CC4=C1C=23

Computed Properties

  • Exact Mass: 218.0732
  • Monoisotopic Mass: 218.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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